Cyanomethyl ethanethioate
Overview
Description
Cyanomethyl ethanethioate is a chemical compound with the molecular formula C4H5NOS and a molecular weight of 115.16 . It is also known by its IUPAC name, O-(cyanomethyl) ethanethioate .
Synthesis Analysis
The synthesis of this compound has been reported in the literature. One method involves the use of an isothiouronium salt as a reagent for the operationally simple synthesis of cyanomethyl thioesters . This method avoids the use of thiols and has high functional group tolerance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C4H5NOS/c1-4(7)6-3-2-5/h3H2,1H3 . The InChI Key is XWBVJARWDHXWKG-UHFFFAOYSA-N .
Chemical Reactions Analysis
This compound can be engaged in amide synthesis in either a two-step or one-pot fashion . The products can be used in the synthesis of annulated heterocycles based on chromeno framework such as chromeno-imidazo pyridines and isoquinolines, imidazo-thiazines, imidazo-carbolines, azepines, etc .
Physical And Chemical Properties Analysis
This compound has a boiling point of 226-227 °C (lit.), a density of 1.176 g/mL at 25 °C (lit.), and a refractive index of n 20/D 1.495 (lit.) . It is a brown liquid .
Scientific Research Applications
Applications in Synthetic Chemistry
Cyanomethyl ethanethioate and related compounds exhibit versatile roles in synthetic chemistry. They are primarily involved in the synthesis of various organic compounds and intermediates. For instance, N-Cyanomethyl-β-chloroamines react with alcohols or amines to yield 1,2-aminoethers or 1,2-diamines through an intermediate aziridinium ion, indicating their role in regio- and stereoselective synthesis (Couty, Evano, & Prim, 2005). Similarly, (cyanomethyl)trimethylphosphonium iodide facilitates the clean formation of unsymmetric thioethers from thiols and alcohols, showcasing its application in the synthesis of thioether compounds (Zaragoza, 2001).
Role in Polymer and Material Science
In the realm of material science, this compound derivatives are integral in developing novel materials with desirable properties. For instance, piezofluorochromic aggregation-induced emission enhancement compounds derived from tetraphenylvinyl-capped ethane with cyano groups showcase significant piezofluorochromic activity. This highlights the compound's potential in designing new piezofluorochromic materials (Lu et al., 2015). Furthermore, a donor–acceptor type conjugative polymer containing cyanophenylenevinylene exhibits promising optical limiting applications, marking its significance in optoelectronics (Hegde et al., 2010).
Contributions to Catalysis and Reaction Mechanisms
This compound derivatives are also pivotal in understanding and enhancing catalytic processes. The cyanomethyl radical, generated from acetonitrile, is used in cascade alkene addition and cyclization reactions to construct useful oxindole derivatives, demonstrating the compound's role in catalysis and organic transformations (Li et al., 2014).
Environmental Applications
In environmental science, derivatives of this compound are instrumental in bioremediation. An indigenous bacterium capable of degrading high concentrations of cyanomethane, a derivative, indicates the potential application of these compounds in treating cyanide-containing waste, particularly from industries like gold mining (Sulistinah et al., 2020).
Mechanism of Action
Mode of Action
It’s known that cyanomethyl compounds can participate in various chemical reactions, such as cyanoacetylation and radical cyanomethylation , which could potentially influence its interaction with its targets.
Biochemical Pathways
Cyanomethyl compounds are known to be involved in various chemical reactions, which could potentially affect multiple biochemical pathways .
Pharmacokinetics
Computational assays have predicted favorable adme properties for similar cyanomethyl compounds .
Result of Action
Cyanomethyl compounds are known to participate in various chemical reactions, which could potentially result in a wide range of molecular and cellular effects .
Safety and Hazards
properties
IUPAC Name |
S-(cyanomethyl) ethanethioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5NOS/c1-4(6)7-3-2-5/h3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMDLKUYYOPPWRL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70380604 | |
Record name | cyanomethyl ethanethioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70380604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59463-56-8 | |
Record name | cyanomethyl ethanethioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70380604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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